Cas no 1187171-01-2 (2-(4-Chlorobenzoyl)-6-methoxypyridine)

• Product Name: 2-(4-Chlorobenzoyl)-6-methoxypyridine
• CAS No: 1187171-01-2
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD13152850
• CID: 4684915
• Update Time: 2025-05-21

2-(4-Chlorobenzoyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorobenzoyl)-6-methoxypyridine
• (4-Chlorophenyl)(6-methoxypyridin-2-yl)methanone

• MDL： MFCD13152850
• Inchi： 1S/C13H10ClNO2/c1-17-12-4-2-3-11(15-12)13(16)9-5-7-10(14)8-6-9/h2-8H,1H3
• InChI Key： QVFGUKJKIPGFIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=C(N=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Chlorobenzoyl)-6-methoxypyridine

2-(4-Chlorobenzoyl)-6-methoxypyridine: A Comprehensive Overview

The compound 2-(4-Chlorobenzoyl)-6-methoxypyridine, with the CAS number 1187171-01-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound, also referred to as 4-chlorobenzoyl-6-methoxy-pyridine, has garnered attention due to its unique structural properties and potential applications in drug development and material science. Its structure consists of a pyridine ring substituted with a 4-chlorobenzoyl group at position 2 and a methoxy group at position 6, making it a versatile compound for various chemical reactions and biological assays.

Recent studies have highlighted the importance of 2-(4-Chlorobenzoyl)-6-methoxypyridine in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound in the design of anti-inflammatory and anti-cancer drugs. The presence of the methoxy group at position 6 enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies. Additionally, the 4-chlorobenzoyl substituent contributes to the molecule's stability and reactivity, enabling it to participate in diverse chemical transformations.

The synthesis of 2-(4-Chlorobenzoyl)-6-methoxypyridine involves a multi-step process that includes Friedel-Crafts acylation and nucleophilic substitution reactions. These methods have been optimized to achieve high yields and purity, ensuring that the compound meets the standards required for both academic research and industrial applications. The compound's structural integrity has been confirmed through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

In terms of applications, 2-(4-Chlorobenzoyl)-6-methoxypyridine has shown promise in the field of material science, particularly in the development of advanced materials for electronic devices. Its ability to form stable coordination complexes with metal ions has been exploited in the creation of novel materials with unique electronic properties. Furthermore, this compound has been used as a building block in the synthesis of more complex molecules, such as those with potential applications in optoelectronics.

The safety profile of 2-(4-Chlorobenzoyl)-6-methoxypyridine has also been investigated to ensure its safe handling in research and industrial settings. Studies have demonstrated that the compound exhibits low toxicity under standard conditions, making it suitable for use in various chemical processes. However, proper precautions should still be taken to minimize exposure and ensure compliance with occupational safety regulations.

In conclusion, 2-(4-Chlorobenzoyl)-6-methoxypyridine, CAS number 1187171-01-2, is a valuable compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical and biological properties, positions it as an important tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.